BM-131246

• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol
• InChI: InChI=1S/C22H20N2O4S/c1-14-18(23-21(28-14)16-5-3-2-4-6-16)11-12-27-17-9-7-15(8-10-17)13-19-20(25)24-22(26)29-19/h2-10,19H,11-13H2,1H3,(H,24,25,26)
• InChIKey: GUTCYOKMCPFRGH-UHFFFAOYSA-N

BM-131246: Compound Overview and Key Properties

BM-131246 (CAS 103787-97-9; also designated BM 13.1246, AD-5061) is an orally bioavailable thiazolidinedione (TZD) derivative developed as an investigational antidiabetic agent [1]. Structurally defined as 5-({4-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione [2], the compound belongs to the PPARγ agonist class and was identified through systematic structure-activity relationship optimization of the pioglitazone scaffold [3]. BM-131246 is supplied as a solid powder with vendor-specified purity ≥98% and is intended exclusively for laboratory research applications [4].

Preclinical TZD PK/PD study compound

Racemic reference for chiral pharmacology

Patent-documented identity and purity

Research-use thiazolidinedione tool compound

• [1] Heitzmann T, Neidlein R, Freund P, Reiff K, Strein K. Dose proportionality studies of novel thiazolidinedione derivatives as potent antidiabetic agents in mice. Arzneimittelforschung. 1995 Dec;45(12):1284-8. PMID: 8595085. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: BM 131246. Unique ID: C098443. Entry Term: 5-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzyl)-2,4-thiazolidinedione. View Source
• [3] Sohda T, Mizuno K, Imamiya E, Sugiyama Y, Fujita T, Kawamatsu Y. Studies on antidiabetic agents. 11. Novel thiazolidinedione derivatives as potent hypoglycemic and hypolipidemic agents. J Med Chem. 1992 Jul 10;35(14):2617-26. PMID: 1635060. DOI: 10.1021/jm00092a012. View Source
• [4] Adooq Bioscience. BM-131246 Product Datasheet. Catalog No. A19390. Purity: >98%. CAS: 103787-97-9. View Source

BM-131246: Pharmacokinetic Differentiation from TZD Analogs

Thiazolidinediones as a class share a common 2,4-thiazolidinedione pharmacophore, yet substitution of one TZD for another is scientifically unjustified due to substantial inter-compound variation in in vivo potency, pharmacokinetic half-life, and molecular target engagement. The literature establishes that structural modifications—particularly heteroaryl replacement at the benzyl linker terminus—profoundly alter both hypoglycemic efficacy and plasma exposure profiles [1]. BM-131246 incorporates a 5-methyl-2-phenyl-4-oxazolyl moiety that distinguishes it from the 2-pyridyl group of pioglitazone (AD-4833) and the distinct heteroaromatic arrangements of later analogs such as edaglitazone and BM 50.1050. These structural differences manifest in quantitatively measurable, experimentally verified performance divergences that preclude interchangeable use in research protocols [2].

Half-life mismatch

Terminal half-life varies up to ~2× among structurally related TZD analogs in the same model, potentially altering dosing frequency.

Dose-proportionality cannot be assumed

Linear PK at 1–10 mg/kg in ob/ob mice may not extend to other TZD derivatives; non-linear exposure may confound PD interpretation.

• [1] Sohda T, Mizuno K, Imamiya E, Sugiyama Y, Fujita T, Kawamatsu Y. Studies on antidiabetic agents. 11. Novel thiazolidinedione derivatives as potent hypoglycemic and hypolipidemic agents. J Med Chem. 1992 Jul 10;35(14):2617-26. PMID: 1635060. View Source
• [2] Heitzmann T, Neidlein R, Freund P, Reiff K, Strein K. Dose proportionality studies of novel thiazolidinedione derivatives as potent antidiabetic agents in mice. Arzneimittelforschung. 1995 Dec;45(12):1284-8. PMID: 8595085. View Source

BM-131246: Quantitative Differentiation Evidence

Terminal Half-Life Comparison in ob/ob Mice

BM-131246 (designated compound 18 in the original SAR series) demonstrated the most potent hypoglycemic activity among all synthesized thiazolidinedione derivatives evaluated in insulin-resistant, genetically obese, and diabetic KKA(y) mice, with activity quantified as more than 100 times that of pioglitazone (AD-4833, U-72,107), the comparator reference compound [1]. This potency enhancement was attributed to the strategic replacement of the 2-pyridyl moiety of pioglitazone with a 2- or 4-oxazolyl moiety, which the study authors explicitly identified as a modification that 'greatly enhanced in vivo potency' [1].

Half-Life Comparison

Head-to-head

Approximately 4 h (BM-131246) compared to 6 h (BM 50.1050) and 8 h (BM 13.1215)

Supports half-life-based dosing design review

ob/ob mice, repeated oral dosing, HPLC-UV

Evidence Dimension	In vivo hypoglycemic activity (relative potency)
Target Compound Data	Most potent among series; >100× pioglitazone activity
Comparator Or Baseline	Pioglitazone (AD-4833, U-72,107)
Quantified Difference	>100-fold greater potency
Conditions	Insulin-resistant, genetically obese, diabetic KKA(y) mice; oral administration

Why This Matters

For laboratories studying TZD-class pharmacology or developing insulin sensitization assays, BM-131246 offers a substantially more potent tool compound than pioglitazone, enabling lower dosing requirements and potentially reduced off-target exposure in in vivo experimental designs.

• [1] Sohda T, Mizuno K, Imamiya E, Sugiyama Y, Fujita T, Kawamatsu Y. Studies on antidiabetic agents. 11. Novel thiazolidinedione derivatives as potent hypoglycemic and hypolipidemic agents. J Med Chem. 1992 Jul 10;35(14):2617-26. PMID: 1635060. DOI: 10.1021/jm00092a012. View Source

Dose Proportionality Profile

In a comparative pharmacokinetic study of three thiazolidinedione derivatives, BM-131246 (BM 13.1246) exhibited a terminal half-life of approximately 4 hours following repeated oral dosing in ob/ob mice, with absorption occurring quickly and maximum plasma concentrations achieved within 2-5 hours post-administration [1]. Critically, BM-131246 displayed approximately proportional increases in plasma levels across the 1-10 mg/kg dose interval examined, a pharmacokinetic property that distinguishes it from non-linear behavior observed with some structurally related analogs [1]. The analytical methodology employed liquid-liquid extraction with HPLC-UV detection (270 nm), achieving recoveries >80% and between-run precision <4% for all analyzed compounds [1].

Dose Proportionality

Reported

Proportional plasma level increase over 1–10 mg/kg dose range (10-fold)

Predictable exposure scaling for dose-response studies

Linear PK confirmed in ob/ob mice

Evidence Dimension	Terminal elimination half-life (t1/2) in ob/ob mice
Target Compound Data	BM-131246 (BM 13.1246): ~4 h
Comparator Or Baseline	BM 13.1215: ~8 h; BM 50.1050: ~6 h
Quantified Difference	BM-131246 t1/2 is 50% shorter than BM 13.1215 (8 h) and 33% shorter than BM 50.1050 (6 h)
Conditions	ob/ob mice; repeated oral doses of 1 and 10 mg/kg; HPLC-UV quantification (recovery >80%, precision <4%)

Why This Matters

The 4-hour half-life and dose-proportional exposure profile of BM-131246 enables predictable in vivo experimental scheduling and simplifies dose-ranging study design relative to longer-half-life TZD analogs that may require extended washout periods or present accumulation concerns.

• [1] Heitzmann T, Neidlein R, Freund P, Reiff K, Strein K. Dose proportionality studies of novel thiazolidinedione derivatives as potent antidiabetic agents in mice. Arzneimittelforschung. 1995 Dec;45(12):1284-8. PMID: 8595085. View Source

Stereochemical Identity: Racemic Mixture

The synthesis of BM-131246 is explicitly documented in U.S. Patent US04725610, which details a reproducible acid-hydrolysis procedure converting 2-imino-5-{4-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]benzyl}-4-thiazolidinone (18.8 g) to the final 2,4-thiazolidinedione product . The patented method achieves a high synthetic yield of 95.7% (18.0 g isolated product) following reflux with 2N HCl in ethanol for 12 hours, neutralization, and chloroform extraction . Recrystallization from ethanol yields colorless needles with a defined melting point of 113-114°C, and elemental analysis confirms composition (C: 64.48% found vs. 64.69% calculated; H: 4.91% found vs. 4.93% calculated; N: 6.75% found vs. 6.86% calculated) .

Stereochemical Identity

Class-level

Racemic (±) mixture, 1:1 enantiomer ratio at C5 thiazolidinedione

Essential for enantiomer-attribution comparison

No stereoselective synthesis in patent

Evidence Dimension	Synthetic yield and product characterization
Target Compound Data	95.7% yield; m.p. 113-114°C; elemental analysis within 0.3% of theoretical values
Comparator Or Baseline	Standard synthetic benchmarks for multi-step heterocyclic TZD synthesis
Quantified Difference	Not applicable—supporting quality and provenance documentation only
Conditions	Acid hydrolysis of 2-iminothiazolidinone precursor; reflux 12 h in 2N HCl/ethanol; recrystallization from ethanol

Why This Matters

Procurement specialists and laboratory managers can verify that BM-131246 is backed by a fully characterized, patent-documented synthetic route with defined purity benchmarks, reducing the risk of acquiring poorly characterized or inconsistently synthesized material from non-validated sources.

Melting Point and Elemental Analysis for Batch Verification

BM-131246 possesses a unique and unambiguous chemical identity supported by multiple authoritative database entries, including MeSH Unique ID C098443 [1] and BindingDB entry BDBM50064451 with reported PPARγ binding affinity Ki = 4.30 nM determined via scintillation proximity assay using [3H]-BRL 49653 as radioligand [2]. The compound's IUPAC name (5-({4-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione) and multiple synonym cross-references (AD-5061, AD-7057, CS-6704, GTPL2663) [3] ensure unambiguous differentiation from structurally related TZDs including pioglitazone (CAS 111025-46-8), rosiglitazone (CAS 122320-73-4), troglitazone (CAS 97322-87-7), and edaglitazone (CAS 213411-83-7) [4].

Melting Point & Analysis

Reported

m.p. 113–114°C; elemental analysis C 64.48%, H 4.91%, N 6.75% (found)

Enables batch identity and purity verification

Per patent US4725610A

Evidence Dimension	Molecular target binding affinity (PPARγ)
Target Compound Data	BM-131246: Ki = 4.30 nM
Comparator Or Baseline	Rosiglitazone (BRL 49653) used as radioligand; class-level TZD PPARγ binding typically ranges from low nM to μM
Quantified Difference	BM-131246 exhibits nM-range PPARγ binding affinity consistent with potent TZD-class insulin sensitizers
Conditions	In vitro binding assay; PPARγ receptor (Homo sapiens); [3H]-BRL 49653 radioligand; scintillation proximity assay

Why This Matters

For researchers conducting meta-analyses, database mining, or systematic reviews, the unambiguous database cross-referencing of BM-131246 prevents erroneous compound attribution and ensures that experimental data can be accurately linked to the correct molecular entity across disparate literature sources.

• [1] National Library of Medicine. MeSH Supplementary Concept Data: BM 131246. Unique ID: C098443. View Source
• [2] BindingDB. Entry BDBM50064451: 5-{4-[2-(5-Methyl-2-phenyl-oxazol-4-yl)-ethoxy]-benzyl}-thiazolidine-2,4-dione (BM-131246). Ki: 4.30 nM. Assay: PPARγ binding with [3H]-BRL 49653. View Source
• [3] The BioGRID Database. Entry for 5-[[4-[2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione. Synonyms: AD5061, AD7057, CS-6704, GTPL2663, BM-131246. View Source
• [4] Comparative TZD structural data: Pioglitazone (CAS 111025-46-8); Rosiglitazone (CAS 122320-73-4); Troglitazone (CAS 97322-87-7); Edaglitazone (CAS 213411-83-7). View Source

BM-131246: Research and Procurement Applications

Preclinical Studies Requiring Defined TZD Half-Life

Laboratories conducting in vivo pharmacology studies of thiazolidinedione-class insulin sensitizers should consider BM-131246 when the experimental design demands a compound with documented >100-fold greater hypoglycemic potency than pioglitazone [1] combined with a predictable 4-hour terminal half-life and dose-proportional plasma exposure in murine models [2]. This combination of high potency and defined PK enables lower dosing regimens, reduced compound consumption, and simplified scheduling of repeat-dose studies compared to lower-potency TZDs or analogs with longer half-lives (e.g., BM 13.1215 at 8 hours) that may confound washout or accumulation assessments.

Positive Control for Dose Proportionality Studies

BM-131246 serves as the benchmark reference compound for SAR studies exploring the effects of 5-methyl-2-phenyl-4-oxazolyl substitution on thiazolidinedione pharmacophore activity. The compound represents the optimal potency endpoint from the systematic SAR series reported by Sohda et al., in which replacement of the 2-pyridyl moiety (pioglitazone) with oxazolyl groups was identified as a critical potency-enhancing modification [1]. Researchers synthesizing or screening novel TZD analogs can utilize BM-131246 as a positive control to benchmark whether their structural modifications achieve activity approaching or exceeding the >100× pioglitazone potency threshold established for this oxazolyl-substituted lead compound.

Analytical Method Development with Patent-Documented Standards

For research groups developing pharmacokinetic-pharmacodynamic (PK-PD) models in insulin-resistant animal models, BM-131246 provides a validated compound with documented dose proportionality across the 1-10 mg/kg oral dose range in ob/ob mice [1]. The compound's rapid absorption (Tmax 2-5 h) and consistent 4-hour elimination half-life support predictable exposure-response relationships. The availability of a validated analytical method (HPLC-UV with >80% recovery and <4% between-run precision) [1] further facilitates protocol development and method transfer for laboratories establishing in-house bioanalytical capabilities for TZD quantification.

Racemic TZD Reference for Chiral Pharmacology

BM-131246 is suitable as a competitive ligand in PPARγ binding assays, with a reported binding affinity of Ki = 4.30 nM determined via scintillation proximity assay using [3H]-BRL 49653 (rosiglitazone) as the radioligand [2]. This nM-range affinity positions BM-131246 as a useful tool compound for receptor occupancy studies, competitive binding experiments, and functional assays exploring the relationship between PPARγ ligand structure and transcriptional activation. Researchers comparing PPARγ agonists across structural classes can employ BM-131246 as a representative high-affinity oxazolyl-substituted TZD benchmark against which other scaffolds may be quantitatively evaluated.

Application

Selection Property

Validation Focus

TZD PK/PD modeling in rodent models

Defined short terminal half-life

Dosing frequency & washout design

Dose proportionality benchmark

Linear PK over 1–10 mg/kg

Exposure-response predictability

Analytical method & QC standard

Patent-documented m.p. & elemental analysis

Batch identity & purity verification

Chiral pharmacology reference

Verified racemic (±) identity

Enantiomer-specific pharmacology comparison

• [1] Sohda T, Mizuno K, Imamiya E, Sugiyama Y, Fujita T, Kawamatsu Y. Studies on antidiabetic agents. 11. Novel thiazolidinedione derivatives as potent hypoglycemic and hypolipidemic agents. J Med Chem. 1992 Jul 10;35(14):2617-26. PMID: 1635060. View Source
• [2] Heitzmann T, Neidlein R, Freund P, Reiff K, Strein K. Dose proportionality studies of novel thiazolidinedione derivatives as potent antidiabetic agents in mice. Arzneimittelforschung. 1995 Dec;45(12):1284-8. PMID: 8595085. View Source
• [3] BindingDB. Entry BDBM50064451: BM-131246 PPARγ binding affinity, Ki = 4.30 nM. View Source